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Compound of Interest

Compound Name: Propiolamide

Cat. No.: B017871

Essential Safety and Handling Guide for
Propiolamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Propiolamide (CAS 7341-96-0). Adherence to these procedures is vital for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data

Propiolamide is a chemical that requires careful handling due to its potential health hazards. It
Is classified as an irritant and is harmful if swallowed.[1][2] Below is a summary of its key
hazard information.
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Identifier Information Reference
CAS Number 7341-96-0 [2]
Molecular Formula C3H3NO

Molecular Weight 69.06 g/mol [2][3]
Appearance Solid

Melting Point 57-62 °C

Signal Word Warning [2]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [1114]
irritation), H335 (May cause

respiratory irritation)

P261, P264, P270,

Precautionary Statements P301+P312, P302+P352, [2]
P305+P351+P338
Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure when handling
Propiolamide. The following PPE should be worn at all times.
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PPE Category Item Specifications and Use
Must be worn at all times to
Eye and Face Protection Safety Goggles protect from splashes. Should

meet ANSI| Z.87.1 standards.

Face Shield

Recommended when there is
a significant risk of splashing
or when handling larger

quantities.[5]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[6] Always
inspect gloves for tears or

holes before use.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect street clothes

from contamination.[6]

Respiratory Protection

NIOSH-approved respirator

Use in a well-ventilated area. If
dust or aerosols may be
generated, a respirator is

necessary.[5][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is essential for the safe handling of Propiolamide.

Preparation:

» Risk Assessment: Before starting any work, conduct a thorough risk assessment for the

planned experiment.

o PPE: Put on all required personal protective equipment as detailed in the table above.[6]

o Workspace: Ensure your workspace is clean, uncluttered, and located in a well-ventilated

area, preferably within a chemical fume hood.[6]
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Handling:

e Weighing: When weighing the solid compound, do so in a fume hood or an enclosure that
prevents dust from spreading.[6]

» Avoid Inhalation: Take care to avoid creating and inhaling dust.[1][7]

o Spill Prevention: Handle the chemical carefully to prevent spills.

In Case of a Spill:

Evacuate: If the spill is large, evacuate the immediate area.[6]

Ventilate: Ensure the area is well-ventilated.[6]

Contain: For small spills, use an inert absorbent material to contain the substance.[6]

Clean-up: Sweep up the spilled material and place it in a suitable, sealed container for
disposal.[7]

Disposal Plan
Propiolamide and any contaminated materials must be disposed of as hazardous waste.
Waste Collection:

e Solid Waste: Collect unused Propiolamide and any contaminated solids (e.g., gloves,
weighing paper) in a designated, clearly labeled hazardous waste container.[8][9]

e Liquid Waste: If Propiolamide is dissolved in a solvent, collect the solution in a designated,
leak-proof container for hazardous liquid waste. Do not mix with incompatible waste streams.

[8]

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Propiolamide” and associated hazards.[8][10]

Disposal Procedure:
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» Storage: Store waste containers in a designated, secure area away from incompatible
materials.[9][11]

» Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.[8]

» Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal
regulations.[9]

Safe Handling Workflow

The following diagram illustrates the standard operational workflow for safely handling
Propiolamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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